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Compound Name: (S)-1-(3-Nitrophenyl)propan-1-ol
CAS No.: 188770-83-4
Cat. No.: B063275

Get Quote

Chirality is a fundamental principle in pharmacology, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activit
synthesis of numerous active pharmaceutical ingredients (APIs). The nitro-substituted phenyl ring, combined with a specific stereocenter, makes this
array of derivatives, while the chiral hydroxyl group is crucial for establishing the stereochemistry required for specific receptor binding. This guide prc

enantiomerically pure (S)-isomer of 1-(3-nitrophenyl)propan-1-ol, tailored for researchers and drug development professionals.

Part 1: Synthesis of the Prochiral Precursor, 1-(3-Nitrophenyl)propan-1-one

The journey to the chiral alcohol begins with the synthesis of its prochiral ketone precursor, 1-(3-nitrophenyl)propan-1-one, also known as 3'-nitroprof
benzene.

Step 1: Nitration of Benzene The initial step is the electrophilic aromatic substitution of benzene to introduce a nitro group, yielding nitrobenzene. This
The sulfuric acid acts as a catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (NO2*), which is the active agent in the sul

Step 2: Friedel-Crafts Acylation The second step involves the Friedel-Crafts acylation of nitrobenzene with propanoyl chloride in the presence of a Le
the incoming propanoyl group is directed to the meta position, yielding the desired 1-(3-nitrophenyl)propan-1-one.[4]
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Figure 2: Key stages of the CBS reduction catalytic cycle.

Detailed Experimental Protocol: CBS Reduction

This protocol is a representative example and should be optimized for specific laboratory conditions. All operations must be conducted under an inert

« Apparatus Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel under a pos
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» Catalyst Charging: To the flask, add a solution of (S)-2-Methyl-CBS-oxazaborolidine (0.05 - 0.10 equivalents) in anhydrous tetrahydrofuran (THF).
« Borane Addition: Cool the flask to 0 °C. Add borane-dimethyl sulfide complex (BHs-SMez2) (approx. 0.6 equivalents) dropwise to the catalyst solutiol
« Substrate Addition: In a separate flask, dissolve 1-(3-nitrophenyl)propan-1-one (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the
« Reaction Monitoring: Stir the reaction at 0-5 °C. Monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatograg
* Quenching: Once the reaction is complete, slowly and carefully quench the reaction by the dropwise addition of methanol at 0 °C to destroy any ex
o Workup: Warm the mixture to room temperature and add 1M hydrochloric acid (HCI). Stir for 30 minutes. Transfer the mixture to a separatory funne
« Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SQa), filter, and concentrate under reduced pres:
« Analysis: The final product, (S)-1-(3-nitrophenyl)propan-1-ol, should be characterized by *H NMR, 13C NMR, and mass spectrometry. The enantic
Part 4: Alternative & Green Chemistry Approach: Biocatalytic Reduction

An increasingly important alternative to chemical catalysis is biocatalysis, which utilizes enzymes to perform chemical transformations. [6]For the syni
« High Enantioselectivity: The enzyme's precisely structured active site acts as a chiral template, often leading to exceptionally high enantiomeric exc
« Mild Reaction Conditions: Biocatalytic reactions are typically run in aqueous media at or near room temperature and neutral pH, avoiding the need
« Sustainability: Enzymes are biodegradable and derived from renewable resources, aligning with the principles of green chemistry.

In a typical ADH-mediated reduction, the 1-(3-nitrophenyl)propan-1-one substrate enters the enzyme's active site. A cofactor, such as nicotinamide ac
protein's chiral environment, yielding the (S)-alcohol. [6]Various commercially available ADHs can be screened to find one that provides the desired (¢

: : : hod

Method Catalyst /| Enzyme Reducing Agent Typical Yield

CBS Reduction (S)-CBS-Oxazaborolidine BHs-SMe:z or BHs-THF >90%

Biocatalysis Alcohol Dehydrogenase (ADH) Isopropanol (for cofactor regeneration) Variable (often >80%)
Conclusion

The synthesis of (S)-1-(3-nitrophenyl)propan-1-ol exemplifies the evolution of synthetic organic chemistry. From early, non-selective methods that p
direct access to enantiomerically pure compounds. The Corey-Bakshi-Shibata reduction stands as a robust and predictable chemical method, while k
in drug development, the ability to choose between these state-of-the-art methods enables the efficient and scalable production of critical chiral intern
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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